Cas no 2228294-50-4 (2,2-difluoro-1-(thian-3-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(thian-3-yl)ethan-1-one
• CAS No: 2228294-50-4
• MF: C₇H₁₀F₂OS
• MW: 180.215507984161
• CID: 5877633
• PubChem ID: 165631146
• Update Time: 2025-06-10

2,2-difluoro-1-(thian-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(thian-3-yl)ethan-1-one
• 2228294-50-4
• EN300-1969274

• Inchi： 1S/C7H10F2OS/c8-7(9)6(10)5-2-1-3-11-4-5/h5,7H,1-4H2
• InChI Key： IQIHWYOFIJLAJH-UHFFFAOYSA-N
• SMILES： S1CCCC(C(C(F)F)=O)C1

Computed Properties

• Exact Mass: 180.04204244g/mol
• Monoisotopic Mass: 180.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,2-difluoro-1-(thian-3-yl)ethan-1-one

Introduction to 2,2-Difluoro-1-(Thian-3-yl)ethan-1-one (CAS No. 2228294-50-4)

2,2-Difluoro-1-(thian-3-yl)ethan-1-one, with the CAS number 2228294-50-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thianyl (thiane) ring and difluoro substitution on the ethanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2,2-difluoro-1-(thian-3-yl)ethan-1-one can be represented as C₆H₆F₂O₂S. The thianyl ring, a five-membered ring containing sulfur, is known for its stability and ability to participate in various chemical reactions. The difluoro substitution on the ethanone moiety enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their potential therapeutic benefits. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved drug efficacy and reduced side effects. The presence of difluoro groups in 2,2-difluoro-1-(thian-3-yl)ethan-1-one suggests that it may exhibit enhanced biological activity compared to its non-fluorinated analogs.

The thianyl ring in 2,2-difluoro-1-(thian-3-yl)ethan-1-one also plays a crucial role in its biological activity. Thiane derivatives have been studied for their potential as antimicrobial agents, antioxidants, and anti-inflammatory compounds. The combination of the thianyl ring with the difluoro substitution may synergistically enhance these properties, making 2,2-difluoro-1-(thian-3-yl)ethan-1-one a valuable candidate for further investigation.

In terms of synthetic methods, the preparation of 2,2-difluoro-1-(thian-3-yl)ethan-1-one typically involves multi-step reactions. One common approach is to start with a thiane derivative and introduce the difluoro substitution through selective fluorination reactions. Recent advancements in fluorination techniques have made it possible to achieve high yields and selectivity in these reactions, facilitating the large-scale production of this compound.

The biological evaluation of 2,2-difluoro-1-(thian-3-yl)ethan-1-one has shown promising results in various assays. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory disorders.

In the context of drug discovery, 2,2-difluoro-1-(thian-3-yl)ethan-1-one has been evaluated for its ability to cross biological membranes and reach target sites within cells. Its lipophilic nature facilitates this process, which is essential for effective drug delivery. Furthermore, its metabolic stability ensures that it remains active within the body for an extended period, enhancing its therapeutic potential.

Clinical trials are currently underway to assess the safety and efficacy of 2,2-difluoro-1-(thian-3-yl)ethan-1-one. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective treatment option for various medical conditions.

In conclusion, 2,2-difluoro-1-(thian-3-yl)ethan-1-one (CAS No. 228894) represents a promising compound with unique chemical and biological properties. Its potential applications in medicinal chemistry and pharmaceutical research are vast, driven by its enhanced lipophilicity and metabolic stability. Ongoing studies continue to explore its full therapeutic potential, making it an exciting area of focus for scientists and researchers alike.